Cas no 320730-08-3 (3-(2-hydroxyethyl)benzoic acid)
320730-08-3 structure
Product Name:3-(2-hydroxyethyl)benzoic acid
CAS No:320730-08-3
MF:C9H10O3
MW:166.173902988434
MDL:MFCD09027950
CID:301294
PubChem ID:17843804
Update Time:2025-04-19
3-(2-hydroxyethyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,3-(2-hydroxyethyl)-
- 3-(1-CYANOETHYL)BENZOIC ACID
- 3-(2-cyanoethyl)benzoic acid
- 3-(2-HYDROXY-ETHYL)-BENZOIC ACID
- AC1Q4QLY
- ACMC-1B01Z
- Benzoic acid, 3-(1-cyanoethyl)-
- m-(1-Cyanoethyl)benzoic acid
- NSC113992
- SureCN687298
- 3-(2-hydroxyethyl)benzoic acid
- 3-(2-Hydroxyethyl)benzoicacid
- CS-0156952
- MFCD09027950
- AS-41102
- SCHEMBL334419
- 320730-08-3
- 3-(1-Cyanoethyl)benzoicAcid
- Benzoic acid, 3-(2-hydroxyethyl)-
- SPXSLOBSNWHBEX-UHFFFAOYSA-N
- AKOS023104104
- EN300-215467
- 3-?(2-Hydroxyethyl)?benzoic Acid
- XH1145
- 3-(2-Hydroxyethyl)benzoic Acid; Ketoprofen EP Impurity G
-
- MDL： MFCD09027950
- Inchi： 1S/C9H10O3/c10-5-4-7-2-1-3-8(6-7)9(11)12/h1-3,6,10H,4-5H2,(H,11,12)
- InChI Key： SPXSLOBSNWHBEX-UHFFFAOYSA-N
- SMILES： OCCC1C=CC=C(C(=O)O)C=1
Computed Properties
- Exact Mass: 175.06300
- Monoisotopic Mass: 166.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Color/Form: No data available
- Density: 1.2±0.1 g/cm3
- Melting Point: 143-145 °C(lit.)
- Boiling Point: 355.8±25.0 °C at 760 mmHg
- Flash Point: 169.0±23.2 °C
- Refractive Index: 1.567
- PSA: 61.09000
- LogP: 2.01188
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
3-(2-hydroxyethyl)benzoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - WGK Germany：3
- Hazard Category Code： 22-41-43
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R22; R41; R43
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(2-hydroxyethyl)benzoic acid Customs Data
- HS CODE：2918199090
- Customs Data：
China Customs Code:
2918199090Overview:
HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
3-(2-hydroxyethyl)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AK842-200mg |
3-(2-hydroxyethyl)benzoic acid |
320730-08-3 | 95% | 200mg |
1156.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AK842-1g |
3-(2-hydroxyethyl)benzoic acid |
320730-08-3 | 95% | 1g |
2981.0CNY | 2021-07-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AK842-250mg |
3-(2-hydroxyethyl)benzoic acid |
320730-08-3 | 95% | 250mg |
4264CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AK842-50mg |
3-(2-hydroxyethyl)benzoic acid |
320730-08-3 | 95% | 50mg |
535.0CNY | 2021-07-17 | |
| TRC | H941998-250mg |
3-(2-Hydroxyethyl)benzoic Acid |
320730-08-3 | 250mg |
$ 609.00 | 2023-09-07 | ||
| TRC | H941998-500mg |
3-(2-Hydroxyethyl)benzoic Acid |
320730-08-3 | 500mg |
$ 1012.00 | 2023-09-07 | ||
| TRC | H941998-1g |
3-(2-Hydroxyethyl)benzoic Acid |
320730-08-3 | 1g |
$ 1621.00 | 2023-09-07 | ||
| Alichem | A019102622-250mg |
3-(2-Hydroxyethyl)benzoic acid |
320730-08-3 | 95% | 250mg |
$236.64 | 2023-09-02 | |
| Alichem | A019102622-1g |
3-(2-Hydroxyethyl)benzoic acid |
320730-08-3 | 95% | 1g |
$561.63 | 2023-09-02 | |
| Alichem | A019102622-5g |
3-(2-Hydroxyethyl)benzoic acid |
320730-08-3 | 95% | 5g |
$1701.28 | 2023-09-02 |
3-(2-hydroxyethyl)benzoic acid Related Literature
-
S. van Pelt,M. Zhang,L. G. Otten,J. Holt,D. Y. Sorokin,F. van Rantwijk,G. W. Black,J. J. Perry,R. A. Sheldon Org. Biomol. Chem. 2011 9 3011
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